Cas no 13889-94-6 (s-butyl chlorothioformate)

S-Butyl chlorothioformate (CAS 24310-16-3) is a reactive organosulfur compound primarily used as a thiocarbonylating agent in organic synthesis. Its key advantages include high reactivity with nucleophiles, enabling efficient introduction of the thiocarbonyl (C=S) functional group into target molecules. The s-butyl moiety offers a balance between reactivity and steric hindrance, facilitating selective transformations. This reagent is particularly valuable in the synthesis of thiocarbamates, thioesters, and other sulfur-containing intermediates. It is typically employed under anhydrous conditions due to moisture sensitivity. Handling requires standard precautions for acyl chlorides, including the use of inert atmospheres and appropriate personal protective equipment. Its applications span pharmaceuticals, agrochemicals, and specialty chemical synthesis.
s-butyl chlorothioformate structure
s-butyl chlorothioformate structure
Product Name:s-butyl chlorothioformate
CAS No:13889-94-6
MF:C5H9ClOS
MW:152.642359495163
MDL:MFCD00013652
CID:902454
PubChem ID:13295035
Update Time:2025-10-28

s-butyl chlorothioformate Chemical and Physical Properties

Names and Identifiers

    • s-butyl chlorothioformate
    • S-butyl chloromethanethioate
    • (Butylthio)carbonyl chloride
    • butyl chlorothioformate
    • butyl thiochloroformate
    • Carbonochloridothioic acid,S-butyl ester
    • chlorothioformic acid S-n-butyl ester
    • n-butyl thiolochloroformate
    • S-n-butyl chlorothioformate
    • S-BUTYL CHLOROTHIOFORMATE, 96per cent
    • SCHEMBL1865029
    • S-butyl carbonochloridothioate
    • YGLZPZAKCIKQKR-UHFFFAOYSA-N
    • S-Butyl thiochlorocarbonate
    • (BUTYLSULFANYL)(CHLORO)METHANONE
    • DTXSID70535354
    • E83913
    • S-Butyl chlorothioformate, 96%
    • AS-80277
    • EN300-7551561
    • 13889-94-6
    • Carbonochloridothioic acid, S-butyl ester
    • J-007194
    • MDL: MFCD00013652
    • Inchi: 1S/C5H9ClOS/c1-2-3-4-8-5(6)7/h2-4H2,1H3
    • InChI Key: YGLZPZAKCIKQKR-UHFFFAOYSA-N
    • SMILES: ClC(=O)SCCCC

Computed Properties

  • Exact Mass: 152.00600
  • Monoisotopic Mass: 152.0062638g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 4
  • Complexity: 74.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 42.4Ų

Experimental Properties

  • Density: 0.985 g/mL
  • Boiling Point: 49 °C/0.7 mmHg
  • Flash Point: 61.3°C
  • Refractive Index: n20/D 1.479
  • PSA: 42.37000
  • LogP: 2.87850

s-butyl chlorothioformate Security Information

  • Hazardous Material transportation number:UN 2920 8/PG 2
  • Hazard Category Code: 22-34
  • Safety Instruction: S26
  • Hazardous Material Identification: C
  • Risk Phrases:R22
  • Safety Term:S26-36/37/39-45

s-butyl chlorothioformate Customs Data

  • HS CODE:2930909090
  • Customs Data:

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

s-butyl chlorothioformate Pricemore >>

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SHENG KE LU SI SHENG WU JI SHU
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Additional information on s-butyl chlorothioformate

Professional Introduction to Compound with CAS No. 13889-94-6 and Product Name: *s*-Butyl Chlorothioformate

Compound with the CAS number 13889-94-6 is a specialized chemical reagent widely recognized in the pharmaceutical and fine chemical industries. The product name, *s*-Butyl Chlorothioformate, underscores its unique structural and functional properties, making it a valuable intermediate in synthetic chemistry. This introduction delves into the compound's chemical characteristics, industrial applications, and recent advancements in research that highlight its significance.

The molecular structure of *s*-Butyl Chlorothioformate consists of a butyl group attached to a chlorothioformate moiety. This configuration imparts distinctive reactivity, enabling its use as a versatile building block in organic synthesis. The chlorothioformate group is particularly notable for its ability to participate in nucleophilic substitution reactions, making it indispensable in the synthesis of complex molecules such as pharmaceuticals and agrochemicals.

In recent years, *s*-Butyl Chlorothioformate has garnered attention for its role in the development of novel therapeutic agents. Researchers have leveraged its reactivity to construct heterocyclic compounds, which are prevalent in many bioactive molecules. For instance, studies have demonstrated its utility in synthesizing thiazole derivatives, which exhibit antimicrobial and anti-inflammatory properties. These findings align with the broader trend in medicinal chemistry toward designing molecules with multiple functional groups to enhance biological activity.

The compound's application extends beyond pharmaceuticals into materials science. In polymer chemistry, *s*-Butyl Chlorothioformate has been employed to modify polymer backbones, introducing thiol functionalities that improve material properties such as adhesion and flexibility. This has opened up new avenues for developing advanced materials with tailored characteristics for industrial applications.

From an environmental perspective, the handling and disposal of *s*-Butyl Chlorothioformate must be conducted with utmost care due to its reactivity. While it is not classified as a hazardous material under standard regulations, proper safety protocols are essential to prevent unintended reactions that could pose risks. Recent research has focused on optimizing synthetic routes to minimize byproducts and improve overall efficiency, thereby reducing environmental impact.

The demand for *s*-Butyl Chlorothioformate continues to grow alongside advancements in synthetic methodologies. Its role as a key intermediate in drug discovery and material science underscores its importance in modern chemistry. As researchers explore new frontiers in molecular design, the compound's versatility ensures its continued relevance in both academic and industrial settings.

In conclusion, *s*-Butyl Chlorothioformate (CAS No. 13889-94-6) stands as a cornerstone in synthetic chemistry, bridging the gap between theoretical research and practical applications. Its unique reactivity and broad utility make it an indispensable tool for chemists working on cutting-edge developments across multiple disciplines. As the field progresses, it is anticipated that new applications will emerge, further solidifying its position as a vital chemical reagent.

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